Cas no 1504099-78-8 (1-(2-bromo-5-chlorophenyl)methylpiperazine)

• Product Name: 1-(2-bromo-5-chlorophenyl)methylpiperazine
• CAS No: 1504099-78-8
• MF: C₁₁H₁₄BrClN₂
• MW: 289.599260807037
• MDL: MFCD21706021
• CID: 5606646
• PubChem ID: 66156463
• Update Time: 2025-11-03

1-(2-bromo-5-chlorophenyl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• AKOS015499532
• GS2031
• 1-[(2-bromo-5-chlorophenyl)methyl]piperazine
• 1-(2-bromo-5-methylbenzyl)piperazine
• EN300-955566
• CS-0299852
• 1504099-78-8
• Piperazine, 1-[(2-bromo-5-chlorophenyl)methyl]-
• 1-(2-bromo-5-chlorophenyl)methylpiperazine

• MDL： MFCD21706021
• Inchi： 1S/C11H14BrClN2/c12-11-2-1-10(13)7-9(11)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key： TXKVNWQARBZMJY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1CN1CCNCC1)Cl

Computed Properties

• Exact Mass: 288.00289g/mol
• Monoisotopic Mass: 288.00289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• Boiling Point: 349.9±37.0 °C(Predicted)
• pka: 9.04±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-(2-bromo-5-chlorophenyl)methylpiperazine

1-(2-Bromo-5-Chlorophenyl)MethylPiperazine (CAS No. 1504099-78-8)

1-(2-Bromo-5-Chlorophenyl)MethylPiperazine is a highly specialized organic compound with the CAS registry number 1504099-78-8. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a piperazine ring, a six-membered saturated ring with two nitrogen atoms, substituted with a methyl group attached to a bromo-chlorophenyl moiety. This combination of functional groups imparts the compound with distinctive chemical reactivity and biological activity.

The synthesis of 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine involves multi-step organic reactions, often starting from aromatic precursors and employing nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis and continuous flow reactors to optimize the preparation process, making it more scalable for industrial applications.

One of the most promising areas of research involving 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine is its application in drug discovery. The compound has shown potential as a building block for designing bioactive molecules targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated that derivatives of this compound can modulate key enzymes and receptors involved in cellular signaling pathways. A recent study published in *Nature Communications* highlighted its role as a lead compound in developing inhibitors for protein kinases, which are critical targets in oncology.

In addition to its pharmacological applications, 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine has found utility in materials science. Its ability to form stable coordination complexes makes it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials have applications in gas storage, catalysis, and sensing technologies. Researchers at the University of California have reported the use of this compound in creating MOFs with enhanced adsorption capacities for greenhouse gases like CO₂.

The chemical stability and reactivity of 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine make it an attractive candidate for various industrial processes. Its bromine and chlorine substituents confer both electron-withdrawing effects and nucleophilic reactivity, enabling it to participate in a wide range of organic transformations. For example, it can undergo nucleophilic aromatic substitution reactions under specific conditions, making it useful in synthesizing more complex aromatic compounds.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine. Quantum mechanical calculations have revealed that the compound exhibits unique electronic delocalization patterns due to its conjugated system. These insights are valuable for predicting its reactivity in different chemical environments and for designing novel derivatives with tailored properties.

In conclusion, 1-(2-Bromo-5-Chlorophenyl)MethylPiperazine (CAS No. 1504099-78-8) is a versatile compound with diverse applications across multiple disciplines. Its structural features, combined with recent research advancements, position it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials for this compound, its role in scientific and industrial applications is expected to grow significantly.